Cas no 183302-79-6 (Ethyl 4-Isopropyl-1,2,3-thiadiazole-5-carboxylate)

• Product Name: Ethyl 4-Isopropyl-1,2,3-thiadiazole-5-carboxylate
• CAS No: 183302-79-6
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD01935978
• CID: 114055
• PubChem ID: 44784954
• Update Time: 2025-04-18

Ethyl 4-Isopropyl-1,2,3-thiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-5-carboxylicacid, 4-(1-methylethyl)-, ethyl ester
• Ethyl 4-(propan-2-yl)-1,2,3-thiadiazole-5-carboxylate
• Ethyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate
• AG-L-59105
• CTK6F8176
• ethylpropanylthiadiazolecarboxylate
• MolPort-002-344-710
• RP11720
• 1,2,3-Thiadiazole-5-carboxylicacid,4-(1-methylethyl)-,ethylester(9CI)
• FT-0660630
• Ethyl4-isopropyl-1,2,3-thiadiazole-5-carboxylate
• DTXSID20660701
• MFCD01935978
• J-521034
• AKOS014538222
• 183302-79-6
• ethyl 4-propan-2-ylthiadiazole-5-carboxylate
• BF-0775
• DB-065437
• Ethyl 4-Isopropyl-1,2,3-thiadiazole-5-carboxylate

• MDL： MFCD01935978
• Inchi： 1S/C8H12N2O2S/c1-4-12-8(11)7-6(5(2)3)9-10-13-7/h5H,4H2,1-3H3
• InChI Key： WKKQOGJHTXSUIQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C(C)C)N=N1

Computed Properties

• Exact Mass: 200.062
• Monoisotopic Mass: 200.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2
• XLogP3: 2.2

Experimental Properties

• Refractive Index: 1.517

Ethyl 4-Isopropyl-1,2,3-thiadiazole-5-carboxylate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36